Cas no 753500-56-0 (6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide)

• Product Name: 6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide
• CAS No: 753500-56-0
• MF: C₁₃H₁₈BrN₃O
• MW: 312.205522060394
• CID: 3030122
• PubChem ID: 11358862
• Update Time: 2025-04-21

6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-pyridine-2-carboxylic acid (2-piperidin-1-yl-ethyl)amide
• 6-Bromopyridine-2-carboxylic acid(2-piperidin-1-yl-ethyl)amide
• (2-piperidin-1-yl-ethyl)amide
• A1-33412
• 6-bromo-N-(2-piperidin-1-ylethyl)pyridine-2-carboxamide
• SCHEMBL3143454
• 6-Bromo-N-[2-(piperidin-1-yl)ethyl]pyridine-2-carboxamide
• 6-bromo-N-(2-(piperidin-1-yl)ethyl)picolinamide
• 753500-56-0

• Inchi： 1S/C13H18BrN3O/c14-12-6-4-5-11(16-12)13(18)15-7-10-17-8-2-1-3-9-17/h4-6H,1-3,7-10H2,(H,15,18)
• InChI Key： QEIGPOPAXYAVMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(NCCN2CCCCC2)=O)=N1

Computed Properties

• Exact Mass: 311.06332Da
• Monoisotopic Mass: 311.06332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.2Ų